Cas no 937650-42-5 (2-(3-aminopropyl)cyclopentan-1-ol)

• Product Name: 2-(3-aminopropyl)cyclopentan-1-ol
• CAS No: 937650-42-5
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 4666360
• PubChem ID: 23008730
• Update Time: 2025-11-02

2-(3-aminopropyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopropyl)cyclopentan-1-ol
• Cyclopentanol, 2-(3-aminopropyl)-

• Inchi： 1S/C8H17NO/c9-6-2-4-7-3-1-5-8(7)10/h7-8,10H,1-6,9H2
• InChI Key： CPFCAUANGFSTPN-UHFFFAOYSA-N
• SMILES： C1(O)CCCC1CCCN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-(3-aminopropyl)cyclopentan-1-ol

Exploring the Versatile Applications of 2-(3-Aminopropyl)cyclopentan-1-ol (CAS No. 937650-42-5) in Modern Chemistry

In the ever-evolving field of organic chemistry, 2-(3-aminopropyl)cyclopentan-1-ol (CAS No. 937650-42-5) has emerged as a compound of significant interest. This unique molecule, characterized by its cyclopentane ring and aminopropyl side chain, offers a wide range of applications in pharmaceutical research, material science, and specialty chemical synthesis. Researchers and industry professionals are increasingly focusing on this compound due to its versatile chemical properties and potential in addressing current scientific challenges.

The molecular structure of 2-(3-aminopropyl)cyclopentan-1-ol combines the stability of a five-membered carbocycle with the reactivity of both hydroxyl and amino functional groups. This combination makes it particularly valuable in the development of novel pharmaceutical intermediates and chiral building blocks. Recent studies have highlighted its potential in creating more efficient drug delivery systems, especially in the context of targeted therapies that are currently dominating medical research discussions.

One of the most searched questions regarding cyclic amino alcohols like 2-(3-aminopropyl)cyclopentan-1-ol relates to their role in asymmetric synthesis. The compound's stereogenic centers make it particularly useful for constructing complex molecular architectures with high enantiomeric purity. This property aligns perfectly with the pharmaceutical industry's growing demand for single-enantiomer drugs, which often show improved efficacy and reduced side effects compared to their racemic counterparts.

From a material science perspective, 2-(3-aminopropyl)cyclopentan-1-ol has shown promise in the development of advanced polymeric materials. Its dual functionality allows for interesting modifications in polymer backbones, potentially leading to materials with unique thermal and mechanical properties. This application is particularly relevant given the current focus on sustainable and high-performance materials in various industrial sectors.

The synthesis and handling of 2-(3-aminopropyl)cyclopentan-1-ol require careful consideration of its physicochemical properties. With a molecular weight of 143.23 g/mol and the presence of both hydrophilic and hydrophobic moieties, this compound displays interesting solubility characteristics that can be tailored for specific applications. These properties are frequently queried by researchers looking to optimize reaction conditions or formulation strategies.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable routes to produce functionalized cyclopentanes like 2-(3-aminopropyl)cyclopentan-1-ol. Recent advancements in catalytic methods and biocatalysis have opened new possibilities for its synthesis, addressing another common search topic among environmentally conscious chemists and process engineers.

The analytical characterization of 2-(3-aminopropyl)cyclopentan-1-ol typically involves techniques such as NMR spectroscopy, mass spectrometry, and chromatographic methods. These analytical approaches are crucial for quality control and are frequently discussed in online forums and technical publications, reflecting the compound's importance in research and industrial applications.

Looking toward future applications, 2-(3-aminopropyl)cyclopentan-1-ol is being investigated for its potential in bioconjugation chemistry and surface modification technologies. These emerging applications align with current trends in nanotechnology and biomedical engineering, making the compound a subject of ongoing research and development across multiple disciplines.

For researchers working with 2-(3-aminopropyl)cyclopentan-1-ol, proper storage conditions are essential to maintain its stability. The compound should be kept in a cool, dry environment, protected from light and moisture. These practical considerations are often searched by laboratory technicians and quality control specialists handling the material.

The commercial availability of 2-(3-aminopropyl)cyclopentan-1-ol (CAS No. 937650-42-5) has improved in recent years, with several specialty chemical suppliers now offering it in various quantities and purity grades. This increased accessibility has facilitated its adoption in diverse research programs and industrial processes, contributing to its growing prominence in the chemical landscape.